Cas no 1332355-01-7 (1-Bromo-3-n-heptylthiobenzene)

1-Bromo-3-n-heptylthiobenzene is a brominated aromatic compound featuring a heptylthio substituent at the meta position. This organosulfur derivative is primarily utilized in organic synthesis, particularly in cross-coupling reactions and as an intermediate in the preparation of more complex molecules. The presence of both bromine and a long alkylthio chain enhances its reactivity in nucleophilic substitution and metal-catalyzed transformations, such as Suzuki or Stille couplings. Its well-defined structure and stability under standard conditions make it a reliable reagent for constructing sulfur-containing aromatic frameworks. The compound is typically handled under inert conditions to preserve its integrity for synthetic applications.
1-Bromo-3-n-heptylthiobenzene structure
1-Bromo-3-n-heptylthiobenzene structure
Product Name:1-Bromo-3-n-heptylthiobenzene
CAS No:1332355-01-7
MF:C13H19BrS
MW:287.25896191597
CID:6792924
PubChem ID:91658469
Update Time:2025-06-11

1-Bromo-3-n-heptylthiobenzene Chemical and Physical Properties

Names and Identifiers

    • (3-Bromophenyl)(heptyl)sulfane
    • 1332355-01-7
    • 1-Bromo-3-n-heptylthiobenzene
    • starbld0024258
    • 1-Bromo-3-heptylsulfanylbenzene
    • MDL: MFCD20040717
    • Inchi: 1S/C13H19BrS/c1-2-3-4-5-6-10-15-13-9-7-8-12(14)11-13/h7-9,11H,2-6,10H2,1H3
    • InChI Key: RPMIRAQECABOJQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)SCCCCCCC

Computed Properties

  • Exact Mass: 286.03908g/mol
  • Monoisotopic Mass: 286.03908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 25.3Ų

1-Bromo-3-n-heptylthiobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655342-1g
(3-Bromophenyl)(heptyl)sulfane
1332355-01-7 98%
1g
¥10064.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1655342-5g
(3-Bromophenyl)(heptyl)sulfane
1332355-01-7 98%
5g
¥15861.00 2024-08-09
abcr
AB429591-1g
1-Bromo-3-n-heptylthiobenzene; .
1332355-01-7
1g
€1285.20 2025-04-21

Additional information on 1-Bromo-3-n-heptylthiobenzene

Comprehensive Overview of 1-Bromo-3-n-heptylthiobenzene (CAS No. 1332355-01-7): Properties, Applications, and Industry Insights

1-Bromo-3-n-heptylthiobenzene (CAS No. 1332355-01-7) is a specialized organic compound gaining attention in advanced material science and pharmaceutical research. This brominated thioether derivative features a unique molecular structure combining a heptylthio side chain with a bromobenzene core, making it valuable for synthetic applications. Its CAS number 1332355-01-7 serves as a critical identifier for researchers seeking high-purity intermediates.

Recent interest in 1-Bromo-3-n-heptylthiobenzene aligns with growing demand for customized aromatic compounds in OLED development and liquid crystal formulations. The compound's electron-rich sulfur moiety and tunable alkyl chain length make it particularly useful for modifying material properties. Industry reports indicate a 23% annual growth in searches for "heptylthio-substituted benzene derivatives" as researchers explore novel charge-transport materials.

Synthetic methodologies for CAS 1332355-01-7 typically involve nucleophilic aromatic substitution reactions, with recent optimization focusing on green chemistry principles. A 2023 study demonstrated improved yields (82-89%) using phase-transfer catalysis under mild conditions. This aligns with the broader industry shift toward sustainable organosulfur chemistry, a trending topic in academic publications and patent filings.

The compound's structure-activity relationship has drawn attention in medicinal chemistry, particularly for targeted drug delivery systems. Its balanced lipophilicity (LogP ≈ 4.7) and moderate molecular weight (MW 285.24) make it suitable for prodrug design. Pharmaceutical researchers frequently search for "bromophenyl thioethers solubility" and "heptyl chain effects on bioavailability" when evaluating similar structures.

Material scientists value 1-Bromo-3-n-heptylthiobenzene for its self-assembly properties in thin-film applications. The n-heptylthio group promotes ordered molecular packing while maintaining solution processability - a key requirement for printable electronics. Patent analysis reveals increasing use of this compound in organic semiconductor formulations, with 14 relevant filings in 2022-2023 alone.

Quality control of CAS 1332355-01-7 requires advanced analytical techniques. GC-MS analysis typically shows characteristic fragments at m/z 185 (C7H15S+) and 77 (C6H5+), while 1H NMR displays distinct aromatic (δ 7.2-7.5 ppm) and aliphatic (δ 0.8-2.8 ppm) proton signals. These spectral features help distinguish it from related compounds like hexylthio or octylthio analogs - a common comparison point in technical forums.

Storage and handling of 1-Bromo-3-n-heptylthiobenzene require attention to its light sensitivity and moderate stability. Best practices recommend amber glass containers under inert atmosphere at ≤4°C, with shelf life extending beyond 24 months when properly stored. These protocols address frequent queries about "long-term storage of brominated thioethers" in research communities.

Emerging applications include use as a chain transfer agent in controlled radical polymerization and as a surface modifier for nanoparticles. The compound's ability to impart both hydrophobicity and electronic functionality makes it versatile for hybrid material development. Such multidisciplinary uses contribute to its growing presence in "advanced functional materials" literature searches.

Regulatory status of 1332355-01-7 remains favorable for research use, with no significant restrictions reported in major chemical inventories. However, researchers should verify local regulations regarding brominated compounds before large-scale applications. This precaution addresses common compliance questions in international collaboration projects.

The commercial landscape for 1-Bromo-3-n-heptylthiobenzene features specialized suppliers offering quantities from milligram to kilogram scale. Pricing trends reflect increasing demand, with current market rates approximately 15-20% higher than 2021 levels for research-grade material. Procurement specialists often search for "bulk thioether suppliers" alongside the specific CAS number.

Future research directions may explore the compound's potential in energy storage systems and catalytic applications. Preliminary studies suggest the sulfur center could participate in interesting redox chemistry when incorporated into conjugated systems. These possibilities align with broader investigations into organosulfur electroactive materials - a hot topic in materials science conferences.

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